molecular formula C7H8N2O B8289471 p-Aminobenzaldehyde oxime CAS No. 3419-18-9

p-Aminobenzaldehyde oxime

Cat. No. B8289471
CAS RN: 3419-18-9
M. Wt: 136.15 g/mol
InChI Key: YNTVUIMHMDCDHR-UHFFFAOYSA-N
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Description

P-Aminobenzaldehyde oxime is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality p-Aminobenzaldehyde oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about p-Aminobenzaldehyde oxime including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

3419-18-9

Product Name

p-Aminobenzaldehyde oxime

Molecular Formula

C7H8N2O

Molecular Weight

136.15 g/mol

IUPAC Name

N-[(4-aminophenyl)methylidene]hydroxylamine

InChI

InChI=1S/C7H8N2O/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H,8H2

InChI Key

YNTVUIMHMDCDHR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=NO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.3 g of 4-nitrobenzaldoxime together with 100 ml of tetrahydrofuran are initially introduced into a stirred autoclave. 50 mg of FeCl2.4 H2O and 0.2 g of the catalyst from Example A1 are added to the solution. Hydrogenation is carried out at 120° C. and a hydrogen pressure of 20×105 pascals. When hydrogenation is complete, the mixture is cooled to room temperature, the reactor is rendered inert with nitrogen and the catalyst is filtered off. The solvent is distilled off to give, after chromatographic purification, 3.5 g (51% of theory) of 4-aminobenzaldoxime.
Quantity
8.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
[Compound]
Name
FeCl2
Quantity
50 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
catalyst
Quantity
0.2 g
Type
catalyst
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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